N,N-Diethyl-6-phenylthieno(2,3-D)pyrimidin-4-amine

• Molecular Formula: C16H17N3S
• Molecular Weight: 283.4 g/mol
• IUPAC Name: N,N-diethyl-6-phenylthieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C16H17N3S/c1-3-19(4-2)15-13-10-14(12-8-6-5-7-9-12)20-16(13)18-11-17-15/h5-11H,3-4H2,1-2H3
• InChI Key: YAJMHFAINLVTDH-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=C2C=C(SC2=NC=N1)C3=CC=CC=C3

Description

N,N-Diethyl-6-phenylthieno(2,3-D)pyrimidin-4-amine, also known as DPTP, is a compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and medical research. DPTP is a heterocyclic compound that contains both a pyrimidine and a thieno ring in its structure.

Scientific Research Applications

N,N-Diethyl-6-phenylthieno(2,3-D)pyrimidin-4-amine has been found to have potential applications in drug discovery and medical research. It has been reported to exhibit anticancer, antifungal, and antibacterial activities. In addition, N,N-Diethyl-6-phenylthieno(2,3-D)pyrimidin-4-amine has been found to inhibit the activity of protein kinases, which are enzymes that play a crucial role in the regulation of cell growth and division. This makes N,N-Diethyl-6-phenylthieno(2,3-D)pyrimidin-4-amine a potential candidate for the development of kinase inhibitors for the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of N,N-Diethyl-6-phenylthieno(2,3-D)pyrimidin-4-amine is not fully understood. However, it has been reported to inhibit the activity of protein kinases by binding to the ATP-binding site of the enzyme. This results in the inhibition of cell growth and division, which can lead to the death of cancer cells.
Biochemical and Physiological Effects:
N,N-Diethyl-6-phenylthieno(2,3-D)pyrimidin-4-amine has been found to have several biochemical and physiological effects. It has been reported to induce apoptosis, which is a process of programmed cell death, in cancer cells. In addition, N,N-Diethyl-6-phenylthieno(2,3-D)pyrimidin-4-amine has been found to inhibit the growth of fungi and bacteria. It has also been reported to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using N,N-Diethyl-6-phenylthieno(2,3-D)pyrimidin-4-amine in lab experiments is its potential as a kinase inhibitor for the treatment of cancer and other diseases. In addition, N,N-Diethyl-6-phenylthieno(2,3-D)pyrimidin-4-amine has been found to have multiple biological activities, which makes it a versatile compound for research. However, one of the limitations of using N,N-Diethyl-6-phenylthieno(2,3-D)pyrimidin-4-amine is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

For research on N,N-Diethyl-6-phenylthieno(2,3-D)pyrimidin-4-amine include the development of derivatives with improved solubility and potency, investigation of its mechanism of action, and exploration of its potential therapeutic applications.

Synthesis Methods

The synthesis of N,N-Diethyl-6-phenylthieno(2,3-D)pyrimidin-4-amine has been reported in the literature by several researchers. One of the most common methods involves the reaction of 4-amino-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one with ethyl bromoacetate in the presence of sodium ethoxide. The resulting product is then treated with thionyl chloride to obtain the final product, N,N-Diethyl-6-phenylthieno(2,3-D)pyrimidin-4-amine.